Cas no 666822-23-7 ((1S,2S)-2-heptylcyclopropane-1-carbaldehyde)

(1S,2S)-2-heptylcyclopropane-1-carbaldehyde structure
666822-23-7 structure
Product Name:(1S,2S)-2-heptylcyclopropane-1-carbaldehyde
CAS No:666822-23-7
MF:C11H20O
MW:168.275903701782
CID:2851074
PubChem ID:49788163
Update Time:2025-04-21

(1S,2S)-2-heptylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 666822-23-7
    • DTXSID80678549
    • (1S,2S)-2-heptylcyclopropane-1-carbaldehyde
    • Inchi: 1S/C11H20O/c1-2-3-4-5-6-7-10-8-11(10)9-12/h9-11H,2-8H2,1H3/t10-,11+/m0/s1
    • InChI Key: FXFABNAQQWCBRR-WDEREUQCSA-N
    • SMILES: O=C[C@H]1C[C@@H]1CCCCCCC

Computed Properties

  • Exact Mass: 168.151415257Da
  • Monoisotopic Mass: 168.151415257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų
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